Cas no 2137135-45-4 (1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 3-[(1S)-1-amino-2-methylpropyl]-7-methyl-)

• Product Name: 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 3-[(1S)-1-amino-2-methylpropyl]-7-methyl-
• CAS No: 2137135-45-4
• MF: C₁₀H₁₅N₅O
• MW: 221.259001016617
• CID: 5255745
• Update Time: 2025-05-20

1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 3-[(1S)-1-amino-2-methylpropyl]-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 3-[(1S)-1-amino-2-methylpropyl]-7-methyl-

• Inchi： 1S/C10H15N5O/c1-6(2)7(11)8-12-13-9-10(16)14(3)4-5-15(8)9/h4-7H,11H2,1-3H3/t7-/m0/s1
• InChI Key： FLNOOJXMYPHOGE-ZETCQYMHSA-N
• SMILES： C12=NN=C([C@@H](N)C(C)C)N1C=CN(C)C2=O

Additional information on 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 3-[(1S)-1-amino-2-methylpropyl]-7-methyl-

1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 3-[(1S)-1-amino-2-methylpropyl]-7-methyl-

The compound 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one with the CAS number 2137135-45-4 is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is particularly notable for its unique structural features and its potential applications in drug development. The full name of the compound is 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 3-[(1S)-1-amino-2-methylpropyl]-7-methyl, which highlights its complex molecular architecture and stereochemistry.

Recent studies have focused on the antimicrobial properties of this compound, particularly its ability to inhibit bacterial growth without causing significant toxicity to human cells. Researchers have explored its mechanism of action, which involves interference with essential cellular processes such as protein synthesis and DNA replication. These findings suggest that the compound could be a promising candidate for the development of novel antibiotics, especially in light of the growing threat of antibiotic resistance.

In addition to its antimicrobial activity, this compound has also been investigated for its potential as a cancer therapeutic agent. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. This selectivity is attributed to its ability to target specific signaling pathways that are overactive in cancer cells but not in healthy tissues. The compound's stereochemistry, particularly the (1S) configuration at the amino group, plays a crucial role in determining its pharmacokinetic properties and biological activity.

The synthesis of 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one involves a multi-step process that combines elements of organic synthesis and stereochemical control. Key steps include the formation of the triazolopyrazine ring system and the introduction of the chiral amino group. Researchers have optimized these steps to achieve high yields and excellent stereochemical fidelity, ensuring that the final product meets rigorous quality standards.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These analyses have provided detailed insights into its molecular structure and purity. Furthermore, computational modeling studies have been conducted to predict its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These predictions are essential for guiding preclinical testing and early-stage clinical trials.

One of the most exciting developments in recent research is the exploration of this compound's potential as a therapeutic agent for neurodegenerative diseases. Studies have shown that it exhibits neuroprotective effects in vitro by reducing oxidative stress and inflammation. These effects are mediated through interactions with key cellular pathways involved in neuronal survival and function. While further research is needed to fully understand its mechanisms of action in vivo, these findings open up new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

Another area of active investigation is the compound's role in modulating immune responses. Preclinical data suggest that it can modulate cytokine production and dendritic cell function, making it a potential candidate for immunomodulatory therapies. This property could be particularly useful in treating autoimmune diseases or enhancing immune responses against infections or cancer.

In terms of safety evaluation, toxicological studies have been conducted to assess the compound's acute and chronic toxicity profiles. These studies have demonstrated that it has a favorable safety profile at therapeutic doses, with minimal adverse effects observed in animal models. However, further long-term studies are required to fully characterize its safety for human use.

From a manufacturing perspective, the scalability of this compound's synthesis has been a key focus for researchers. Efforts are underway to develop cost-effective and environmentally friendly production methods that can meet the demands of large-scale manufacturing. This includes exploring alternative reagents and catalysts as well as optimizing reaction conditions to minimize waste and energy consumption.

In conclusion,1,2,4-Triazolo[4,a]pyrazin-8(7H)-one, with CAS number 2137135-45-4, represents a cutting-edge advancement in medicinal chemistry with broad therapeutic potential across multiple disease areas. Its unique molecular structure enables diverse biological activities while maintaining favorable pharmacokinetic properties. As research continues to uncover new applications for this compound